N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}furan-3-carboxamide

• IUPAC Name: N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]furan-3-carboxamide
• InChI: InChI=1S/C14H16N2O2S/c17-14(12-2-5-18-9-12)15-13-1-4-16(8-13)7-11-3-6-19-10-11/h2-3,5-6,9-10,13H,1,4,7-8H2,(H,15,17)
• InChI Key: MTMSXUTZBKVRLP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=COC=C2)CC3=CSC=C3
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol

Description

Synthesis Analysis

The synthesis of thiophene derivatives often involves the reaction with different nucleophiles and electrophiles. Enaminones, which are extremely stable species, are often used as precursors for the preparation of various classes of organic compounds. They can be attacked by a given nucleophile at two sites, C-3 (the dialkylaminoethylene group) and C-1 (the carbonyl group), with the reactivity order C-3 > C-1.

Scientific Research Applications

• . Investigating the specific effects of our compound on cancer cell lines could be valuable.

Synthetic Chemistry and Heterocyclization

Understanding the synthetic methods for thiophene derivatives is essential:

• . Investigate their applicability to our compound.

Antitumor Activity

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Mechanism of Action

The mode of action of these compounds often involves interaction with their targets, leading to changes in cellular processes. The affected biochemical pathways and their downstream effects can vary widely depending on the specific targets and the nature of the compound .

The result of a compound’s action can be observed at the molecular and cellular levels, often involving changes in cell behavior or function. For example, some compounds have been found to have antitumor activity against certain types of cells .